10.1039/C3EE40152A | Energy dispersive X-ray diffraction of lithium–silver vanadium phosphorous oxide cells: in situ cathode depth profiling of an electrochemical reduction–displacement reaction

Energy dispersive X-ray diffraction of lithium–silver vanadium phosphorous oxide cells: in situ cathode depth profiling of an electrochemical reduction–displacement reaction

Energy & Environmental Science Pub Date: 2013-03-15 DOI: 10.1039/C3EE40152A

Abstract

Li/Ag₂VO₂PO₄ cells exhibit high power output and a 15 000 fold decrease in impedance upon initial discharge. Energy dispersive X-ray diffraction (EDXRD) allows dimensional resolution of the reaction progress in situ, revealing that silver metal (Ag⁰) initially forms at the electrode–electrolyte interface. This report contains the first description of an in situ EDXRD analysis of a cathode located within an intact Li-anode cell.

$Graphical abstract: Energy dispersive X-ray diffraction of lithium–silver vanadium phosphorous oxide cells: in situ cathode depth profiling of an electrochemical reduction–displacement reaction$

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Journal Name：Energy & Environmental Science

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